Cas no 2138123-08-5 (1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine)

• Product Name: 1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine
• CAS No: 2138123-08-5
• MF: C₁₅H₂₁N₃O₅S
• MW: 355.40934252739
• CID: 6480163
• PubChem ID: 165848080
• Update Time: 2025-10-28

1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1169229
• 2138123-08-5
• 1-[2-(2-nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine
• 1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine

• Inchi： 1S/C15H21N3O5S/c16-9-12-10-17(11-15(12)5-7-23-8-6-15)24(21,22)14-4-2-1-3-13(14)18(19)20/h1-4,12H,5-11,16H2
• InChI Key： RKGKFZQAUYKMHA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC(CN)C2(CCOCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 355.12019195g/mol
• Monoisotopic Mass: 355.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 127Ų

Additional information on 1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine

Recent Advances in the Study of 1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine (CAS: 2138123-08-5)

The compound 1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine (CAS: 2138123-08-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its nitrobenzenesulfonyl and methanamine functional groups, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a potential inhibitor of specific enzymatic targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. The study employed a combination of molecular docking and in vitro assays to elucidate the binding interactions and selectivity profile of the compound.

Another significant development involves the exploration of this compound's potential in neurodegenerative diseases. Preliminary findings from a collaborative study between academic and industrial researchers suggest that 1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine may modulate key pathways associated with protein aggregation, a hallmark of conditions such as Alzheimer's disease. These findings, though still in the early stages, highlight the compound's versatility and warrant further investigation.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine, making it more accessible for large-scale studies. A novel catalytic method, reported in Organic Letters (2024), has significantly improved the yield and purity of the compound, addressing previous challenges related to its complex spirocyclic structure.

In conclusion, 1-[2-(2-Nitrobenzenesulfonyl)-8-oxa-2-azaspiro[4.5]decan-4-yl]methanamine (CAS: 2138123-08-5) represents a promising candidate for further development in medicinal chemistry. Its diverse biological activities, coupled with recent synthetic breakthroughs, position it as a compound of interest for future therapeutic applications. Ongoing and future studies will be crucial in fully elucidating its pharmacological potential and optimizing its properties for clinical use.